Cas no 89990-92-1 (4-Nonyn-3-ol, 2,2,3-trimethyl-)

• Product Name: 4-Nonyn-3-ol, 2,2,3-trimethyl-
• CAS No: 89990-92-1
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 583917
• PubChem ID: 13234813
• Update Time: 2025-04-19

4-Nonyn-3-ol, 2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Nonyn-3-ol, 2,2,3-trimethyl-
• 2,2,3-trimethylnon-4-yn-3-ol
• DTXSID20530718
• 89990-92-1

• Inchi： 1S/C12H22O/c1-6-7-8-9-10-12(5,13)11(2,3)4/h13H,6-8H2,1-5H3
• InChI Key： CMDIUEBRYFGTIF-UHFFFAOYSA-N
• SMILES： OC(C#CCCCC)(C)C(C)(C)C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų